Yttrium

• IUPAC Name: yttrium
• InChI: InChI=1S/Y
• InChI Key: VWQVUPCCIRVNHF-UHFFFAOYSA-N
• Canonical SMILES: [Y]
• Molecular Formula: Y
• DSSTOX Substance ID: DTXSID0049816
• Molecular Weight: 88.90584 g/mol
• Physical Description: Soft silvery-white metal in bulk. Dark-gray to black odorless powder. Mp: 1509 °C; bp 2927 °C. Density: 4.47 g cm-3 at 20 °C. May irritate the respiratory tract if inhaled as a powder. May irritate the digestive tract if swallowed. Vapors may cause dizziness or suffocation., Dark-gray to black, odorless solid; [CAMEO] Some compounds, e.g., nitrates, are soluble in water; [ACGIH], Solid, Dark-gray to black, odorless powder. Soft silvery-white metal in bulk., Dark-gray to black, odorless solid.
• Boiling Point: 5301 °F at 760 mmHg (NIOSH, 2023), 3345 °C, 5301 °F
• Solubility: Soluble in hot H2O (NIOSH, 2023), Decomposes in water, Soluble in dilute acids and potassium hydroxide solution, Soluble in hot H2O
• Density: 4.47 (NIOSH, 2023) - Denser than water; will sink, 4.47 g/cu cm, 4.47
• Vapor Pressure: 0 mmHg (approx) (NIOSH, 2023), 6.66X10-11 Pa at 1000 K; 2.96x10-7 Pa at 1200 K; 1.17x10-4 Pa at 1400 K; 1.02x10-2 Pa at 1600 K; 0.316 Pa at 1800 K; 4.27 Pa at 2000 K; 35.9 Pa at 2200 K, 0 mmHg (approx)
• Color/Form: Iron-gray, lustrous powder; darkens on exposure to light, Hexagonal, silvery-metallic colored element...gray-black when finely divided. Brittle...harder than zinc.
• CAS RN: 7440-65-5, 13598-57-7
• Melting Point: 2732 °F (NIOSH, 2023), 1522 °C, 1526 °C, 2732 °F

Description

Yttrium is a rare earth metal with the atomic symbol Y, atomic number 39, and atomic weight of 88.91. It is a silvery-white, soft, ductile metal with a high melting point (1522 °C). Yttrium is found in minerals such as monazite, xenotime, and euxenite. Yttrium is used in many applications, including in the electronics industry, in medicine, and in the production of superconductors. Yttrium is also used in certain alloys and in the production of certain glass and ceramic products. Yttrium has many unique properties, such as its high melting point, low electrical resistivity, and low thermal expansion coefficient.

Scientific Research Applications

Medical Imaging and Therapy

Yttrium plays a significant role in the medical field, particularly in imaging and therapy. . . .

Electronics and Photonics

Yttrium is integral to the electronics industry, particularly in the development of microwave filters for radar systems. . These applications highlight yttrium’s importance in modern technology, from communication systems to manufacturing processes.

Material Science

In material science, yttrium is known to enhance the properties of various materials. . .

Superconductivity

Yttrium’s contribution to superconductivity is noteworthy. . These superconductors operate at relatively high temperatures compared to other materials, making them more practical for various applications.

Ceramics and Phosphors

. .

Nanotechnology

Yttrium oxide nanoparticles have garnered attention for their potential in biomedical applications. . .

Synthesis routes and methods

Procedure details

The precursor for the NiO gel is nickel nitrate dissolved in ethanol or isopropanol. The precursor for Y2O3 is either yttrium nitrate or yttrium isopropoxide. Yttrium nitrate solution is prepared by dissolving Y2O3 in nitric acid solution. The solution is then evaporated to dryness to prepare yttrium nitrate which is then dissolved in ethanol or isopropanol at a pH of about 3. Alternatively, yttrium sol is prepared by dissolving yttrium isopropoxide in isopropanol.

Q & A

Q1: What are the advantages of using yttrium oxyfluoride in plasma process chambers?

A1: Yttrium oxyfluoride demonstrates excellent resistance against physical etching from argon ion bombardment and chemical attack from NF3/Ar plasma, making it suitable for use in plasma process chambers with corrosive gases. [] Notably, YOF and Y5O4F7, the stable phases of yttrium oxyfluoride, maintain a smooth surface even after Ar ion bombardment. []

Q2: Can yttrium improve the properties of titanium aluminum alloys?

A2: Yes, adding a small amount of yttrium (0.3 at.%) to titanium aluminum alloys containing niobium or vanadium significantly refines the microstructure, resulting in smaller grain size and lamellar spacing. [] This microstructural modification leads to improved room temperature tensile properties and enhanced hot workability. []

Q3: How does yttrium affect the performance of Al7SiMg alloys?

A3: Yttrium additions to Al7SiMg alloys primarily influence the solidification process. [] While having minimal impact on the liquidus temperature, yttrium significantly depresses the solidus and eutectic arrest temperatures, broadening the solidification range. [] This alteration can impact the microstructure and mechanical properties of the alloy.

Q4: What is the impact of yttrium addition on the stability of zirconia ceramics?

A4: Yttrium oxide (Y2O3) acts as a stabilizer in zirconia (ZrO2) ceramics. [] When added to MgO-ZrO2 systems, Y2O3 prevents the decomposition of tetragonal and cubic phases into monoclinic and magnesia at high temperatures. [] This stabilization enhances the mechanical and electrical properties of the ceramics.

Q5: What is the crystal structure of Y2Pt6Al15?

A5: Y2Pt6Al15, a ternary rare-earth platinum aluminide, crystallizes in a hexagonal structure with the space group P63/mmc. [] Interestingly, the yttrium and one aluminum site exhibit partial occupancies, resulting in a slightly different composition, Y1.357(3)Pt4Al9.99(2). []

Q6: Are there any known yttrium-rich oxides besides the common cubic Y2O3?

A6: Yes, through reactive sputter deposition, a continuous series of yttrium-rich oxides with orthorhombic crystal structures can be synthesized. [] These compounds form in a specific yttrium concentration range of 40 to 75 at.%. []

Q7: How can yttrium oxide be utilized in high-temperature sensor applications?

A7: Europium-doped yttrium oxide (Y2O3:Eu3+) acts as a thermographic phosphor. [] Its charge transfer absorption bands exhibit noticeable shifts and broadening at elevated temperatures, making it suitable for high-temperature sensing. []

Q8: What are the potential applications of yttrium sulfide nanofibers?

A8: Yttrium sulfide (Y2S3) nanofibers, synthesized through a combination of electrospinning and vulcanization, hold promise as high-performance thermoelectric materials, advanced ceramics, and environmentally friendly pigments for various nano-devices. []

Q9: Can yttrium compounds be used to separate yttrium from lanthanides?

A9: Yes, a selective separation process utilizes an organic phase containing an anionic extracting agent mixed with a substituted hydroxyquinoline. [] When this organic phase contacts an aqueous solution containing yttrium and lanthanides, the lanthanides preferentially transfer to the organic phase, leaving the aqueous solution enriched in yttrium. []

Q10: How is yttrium used in medical applications?

A10: Yttrium-90, a radioactive isotope, is used in radiation synovectomy for treating inflammatory joint conditions. [, , ] It is typically incorporated into hydroxyapatite particles (90Y-HA), which demonstrate good in vitro stability and high labeling yield. []

Q11: Can yttrium enhance the performance of nanoscandate cathodes?

A11: Doping nanoscandate cathodes with a small amount of yttrium oxide (3%-5% by weight) significantly improves emission uniformity. [] These yttrium-doped nanoscandate cathodes have demonstrated high emission current densities (>80 A/cm2) under deep space charge conditions, making them promising for high-power vacuum electronic devices. []

Q12: What are the potential benefits of using yttrium in the preparation of medical-grade 90Y?

A12: Yttrium imprinted polymers (IIPs) synthesized using a homemade yttrium chelator show high selectivity for yttrium ions. [] These IIPs can effectively extract radio-yttrium from strontium with high radionuclidic and radiochemical purity, making them valuable for producing medical-grade 90Y. []

Q13: Can yttrium acetylacetonate complexes be directly synthesized in organic systems?

A14: Yes, dissolving metallic yttrium in organic systems containing acetylacetone (HAcac) enables the direct synthesis of various yttrium acetylacetonate complexes. [] The specific complex formed depends on the other components present in the reaction system, such as acetone, ether, dioxane, or acetonitrile. []

Q14: What insights can computational chemistry provide regarding the interaction of yttrium with hydrogen?

A15: Quantum model calculations have been used to study inelastic collision processes between yttrium atoms/ions and hydrogen atoms. [] These calculations provided valuable data on rate coefficients for various processes like mutual neutralization, ion-pair formation, excitation, and de-excitation over a range of temperatures (1000-10,000 K). []

Q15: How can trace amounts of yttrium be determined in tea samples?

A16: Oscillo polarography provides a sensitive method for determining trace levels of yttrium in tea. [] This method relies on the formation of a complex between yttrium(III) and 3-thiazolylazo-5-amino phenol in an NH3-NH4Cl buffer solution, producing a measurable polarographic signal. []